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Compound of Interest

Compound Name: Diisopropyl terephthalate

Cat. No.: B1594509

For Researchers, Scientists, and Drug Development Professionals

The selection of a suitable plasticizer is a critical consideration in the formulation of a wide
range of polymeric materials, directly impacting the final product's flexibility, durability, and
overall performance. For decades, ortho-phthalate esters such as Di(2-ethylhexyl) phthalate
(DEHP) and Diisononyl phthalate (DINP) have been the industry standard. However, growing
health and environmental concerns associated with these compounds have spurred the
development and adoption of safer alternatives.

This guide provides a detailed comparison of Diisopropyl terephthalate (DIPT), a non-
phthalate plasticizer, with other commercially significant plasticizers. Due to the limited
availability of direct comparative data for DIPT, this guide will utilize data for Dioctyl
terephthalate (DOTP), a chemically similar and widely studied non-phthalate terephthalate
plasticizer, as a benchmark for performance. DIPT is expected to exhibit comparable
performance characteristics owing to its similar molecular structure.

Data Presentation: A Quantitative Comparison

The following tables summarize the key performance metrics of various plasticizers. The data
for DOTP is presented as a proxy for DIPT.

Table 1: General and Physical Properties
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Property

Diisopropyl
Terephthalate
(DIPT) / Dioctyl
Terephthalate
(DOTP)

Di(2-ethylhexyl)
phthalate
(DEHP/DOP)

Diisononyl
phthalate (DINP)

Chemical Structure

Terephthalate (para-
phthalate)

Ortho-phthalate Ortho-phthalate

Molecular Formula C24H3804 C24H3804 C26H4204
Molecular Weight (
g/mol) ~390.56 ~390.56 ~418.6
Appearance Clear, colorless liquid Clear, oily liquid Clear, viscous liquid
Density (g/cm?3) ~0.984 ~0.986 ~0.972
Boiling Point (°C) ~400 ~385 ~409
Flash Point (°C) >210 ~215 ~220
Table 2: Performance in PVC Formulations
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Diisopropyl
Terephthalate Di(2-ethylhexyl) .
. . Diisononyl
Performance Metric (DIPT) / Dioctyl phthalate
phthalate (DINP)

Terephthalate (DEHP/DOP)

(DOTP)
Plasticizing Efficiency Excellent Excellent Good
Tensile Strength

15-25 18 - 28 17 -27
(MPa)
Elongation at Break

300 - 450 250 - 400 280 - 420
(%)
Hardness (Shore A) 75-90 80-95 78 -93
Low-Temperature

o Excellent Good Good

Flexibility
Migration Resistance Excellent (Low) Moderate (Higher) Moderate
Thermal Stability Excellent Good Good
Volatility Low Higher Moderate

Experimental Protocols

Detailed methodologies for key experiments cited in the performance comparison are provided
below.

Tensile Properties of Thin Plastic Sheeting (ASTM D882)

Objective: To determine the tensile strength and elongation at break of plasticized PVC films.
Methodology:

e Specimen Preparation: Prepare rectangular test specimens of uniform width and thickness
from the plasticized PVC sheets. Ensure the specimens are free of nicks and cuts.

o Conditioning: Condition the specimens at 23 + 2°C and 50 + 5% relative humidity for at least
40 hours prior to testing.
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e Test Procedure:

o

Mount the specimen in the grips of a universal testing machine, ensuring it is aligned
vertically.

o

Set the initial grip separation and the rate of grip separation (strain rate) according to the
standard.

o

Initiate the test, applying a tensile load to the specimen until it ruptures.

[¢]

Record the force and elongation throughout the test.
 Calculations:
o Tensile Strength: Calculate the maximum stress applied to the specimen before rupture.

o Elongation at Break: Calculate the percentage increase in length of the specimen at the
point of rupture.

Resistance of Plastic Films to Extraction by Chemicals
(Migration Resistance - ASTM D1239)

Objective: To measure the weight loss of plastic film after immersion in chemicals, indicating
the tendency of the plasticizer to migrate.

Methodology:

e Specimen Preparation: Cut square specimens (50 x 50 mm) from the plasticized PVC film.[1]
« Initial Weighing: Accurately weigh each specimen.

e Immersion:

o Immerse each specimen in a container with a specified test liquid (e.g., distilled water,
soapy water, n-heptane) at a controlled temperature (e.g., 23°C for 24 hours).[1][2]

o Ensure the specimen is fully submerged.[1]
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Final Weighing:
o After the immersion period, remove the specimen, gently wipe it dry, and reweigh it.[2]

Calculation: Calculate the percentage weight loss of the specimen.[2]

Compositional Analysis by Thermogravimetric Analysis
(TGA - ASTM E1131)

Objective: To determine the thermal stability and volatile content of the plasticizer and
plasticized PVC.

Methodology:

Sample Preparation: Place a small, accurately weighed sample (5-10 mg) of the plasticizer
or plasticized PVC into a TGA sample pan.[3]

Instrument Setup:

o Place the sample pan in the TGA furnace.

o Purge the furnace with an inert gas (e.g., nitrogen) at a constant flow rate.[4]
Heating Program:

o Heat the sample at a controlled rate (e.g., 10°C/min) over a specified temperature range
(e.g., ambient to 600°C).[3]

Data Acquisition: Continuously monitor and record the sample's weight as a function of
temperature.

Analysis:
o The onset of weight loss indicates the beginning of thermal decomposition.

o The temperature at which a certain percentage of weight loss occurs (e.g., 5% or 10%) is
a measure of thermal stability.
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Mandatory Visualization

The following diagrams illustrate key concepts and workflows related to the evaluation of
plasticizers.
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Caption: Experimental workflow for evaluating plasticizer performance in PVC.

Caption: Contrasting health and safety pathways of phthalate vs. terephthalate plasticizers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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